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Compound of Interest

Compound Name: VO-Ohpic trihydrate

Cat. No.: B15606496

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of VO-Ohpic trihydrate (CAS

Number: 476310-60-8), a potent and selective inhibitor of the tumor suppressor protein,

Phosphatase and Tensin Homolog (PTEN). This document consolidates key findings on its

mechanism of action, biochemical and cellular activity, and its effects on relevant signaling

pathways.

Chemical and Physical Properties
VO-Ohpic trihydrate is a vanadium-based organometallic compound.[1][2] Its chemical

structure and properties are summarized in the table below.
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Property Value Reference

CAS Number 476310-60-8 [1][3]

Molecular Formula C₁₂H₁₆N₂O₁₁V [1]

Molecular Weight 415.20 g/mol [1][3]

Synonyms

VO-Ohpic (hydrate), (OC-6-

45)-aqua(3-hydroxy-2-

pyridinecarboxylato-κN¹,κO²)

[3-(hydroxy-κO)-2-

pyridinecarboxylato(2-)-

κO²]oxo-vanadate(1-),

hydrogen, trihydrate

[4]

Solubility

Soluble in DMSO (>10

mg/mL), PBS (pH 7.2) at 1

mg/ml. Insoluble in water.

[4][5][6]

Storage
Store at -20°C for long-term

storage.
[1][7]

Mechanism of Action and Biochemical Activity
VO-Ohpic is a highly potent, reversible, and non-competitive inhibitor of PTEN's lipid

phosphatase activity.[3][8] PTEN is a crucial negative regulator of the PI3K/Akt/mTOR signaling

pathway, which is central to cell growth, proliferation, and survival.[4][9][10] By inhibiting PTEN,

VO-Ohpic prevents the dephosphorylation of phosphatidylinositol (3,4,5)-trisphosphate (PIP3),

leading to the accumulation of PIP3 at the plasma membrane.[1][9][11] This, in turn, promotes

the phosphorylation and activation of downstream effectors, most notably the serine/threonine

kinase Akt.[1][11][12]

The inhibitory activity of VO-Ohpic against PTEN and its selectivity over other phosphatases

are detailed in the following tables.

Table 1: In Vitro Inhibitory Activity of VO-Ohpic trihydrate
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Target IC₅₀ (nM) Assay Conditions Reference

PTEN 35 ± 2 PIP₃-based assay [13]

PTEN 46 ± 10 OMFP-based assay [7][8]

SHP1 975 pNPP as substrate [14]

PTPβ >10,000 Not specified [13]

SopB High nanomolar range Not specified [13]

Myotubularin >10,000 Not specified [13]

SAC1 >10,000 Not specified [13]

Table 2: Kinetic Parameters for PTEN Inhibition by VO-Ohpic trihydrate

Parameter Value (nM) Description Reference

Kᵢc 27 ± 6
Competitive inhibition

constant
[3][7][8]

Kᵢu 45 ± 11
Uncompetitive

inhibition constant
[3][7][8]

Signaling Pathway
The primary signaling pathway affected by VO-Ohpic is the PI3K/Akt/mTOR pathway. Inhibition

of PTEN by VO-Ohpic leads to the activation of this pro-survival and pro-growth cascade.
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Caption: Inhibition of PTEN by VO-Ohpic trihydrate leads to the activation of the

PI3K/Akt/mTOR signaling pathway.

Experimental Protocols
In Vitro PTEN Inhibition Assay (OMFP-based)
This protocol is adapted from Mak et al., 2010.[3][8]

Reagents:

Recombinant human PTEN enzyme.

VO-Ohpic trihydrate stock solution (e.g., 100 µM in DMSO).

Assay buffer (composition not specified in the abstract, but typically a buffered saline

solution with reducing agents).

3-O-methylfluorescein phosphate (OMFP) substrate.

Procedure:

Prepare serial dilutions of VO-Ohpic trihydrate in assay buffer containing 1% DMSO.

Pre-incubate the PTEN enzyme with the various concentrations of VO-Ohpic for 10

minutes at room temperature.

Initiate the phosphatase reaction by adding OMFP to a final concentration of 200 µM.

Monitor the change in fluorescence over time using a fluorescence plate reader.

Correct for background fluorescence from VO-Ohpic in the assay buffer.

Calculate the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the

inhibitor concentration.

In Vivo Mouse Model of Myocardial Infarction
This protocol is a general description based on information from supplier datasheets.[7]
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Animals:

Male C57BL/6 mice.

Reagents:

VO-Ohpic trihydrate.

Saline solution.

Pentobarbital for anesthesia.

Triphenyltetrazolium chloride (TTC) for infarct size determination.

Procedure:

Anesthetize mice with pentobarbital (70 mg/kg).

Administer VO-Ohpic trihydrate (10 µg/kg) via intra-peritoneal injection 30 minutes before

ischemia. The control group receives a saline injection.

Induce ischemia by occluding the left coronary artery for 30 minutes.

Initiate reperfusion by loosening the ligature for 120 minutes.

Euthanize the animals and excise the hearts.

Determine the myocardial infarct size using TTC staining.

Cellular Senescence Assay in Hepatocellular Carcinoma
Cells
This protocol is based on the study by Augello et al., 2016.[5][15]

Cell Lines:

Hep3B (low PTEN expression)

PLC/PRF/5 (high PTEN expression)
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SNU475 (PTEN-negative)

Reagents:

VO-Ohpic trihydrate.

Cell culture medium appropriate for each cell line.

Senescence-associated β-galactosidase (SA-β-gal) staining kit.

Procedure:

Culture the HCC cell lines in their respective growth media.

Treat the cells with varying concentrations of VO-Ohpic (e.g., 500 nM) for 72 hours.

Fix the cells and stain for SA-β-gal activity according to the manufacturer's protocol.

Analyze the cells under a microscope to determine the percentage of SA-β-gal positive

(senescent) cells.

Logical Workflow for Assessing PTEN Inhibition
The following diagram illustrates a typical workflow for evaluating the efficacy of a PTEN

inhibitor like VO-Ohpic trihydrate.
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Caption: A logical workflow for the evaluation of a PTEN inhibitor from biochemical

characterization to in vivo studies.

Conclusion
VO-Ohpic trihydrate is a valuable research tool for studying the roles of the

PTEN/PI3K/Akt/mTOR signaling pathway in various physiological and pathological processes.

Its high potency and selectivity for PTEN make it a suitable candidate for preclinical studies in

areas such as diabetes, cardiovascular diseases, and certain types of cancer.[1][12][15][16]

Further research is warranted to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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